Benzo[d]thiazol-2-yl(3-((4-methoxyphenyl)sulfonyl)azetidin-1-yl)methanone

• IUPAC Name: 1,3-benzothiazol-2-yl-[3-(4-methoxyphenyl)sulfonylazetidin-1-yl]methanone
• InChI: InChI=1S/C18H16N2O4S2/c1-24-12-6-8-13(9-7-12)26(22,23)14-10-20(11-14)18(21)17-19-15-4-2-3-5-16(15)25-17/h2-9,14H,10-11H2,1H3
• InChI Key: OWESJTFLZHCVNV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)C2CN(C2)C(=O)C3=NC4=CC=CC=C4S3
• Molecular Formula: C18H16N2O4S2
• Molecular Weight: 388.5 g/mol

Description

“Benzo[d]thiazol-2-yl(3-((4-methoxyphenyl)sulfonyl)azetidin-1-yl)methanone” is a chemical compound that belongs to the class of benzothiazoles. Benzothiazoles are heterocyclic compounds with a benzene ring fused to a thiazole ring. They have been found to exhibit a wide range of biological activities and are often used in medicinal chemistry.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives can be confirmed by techniques such as 1H and 13C NMR. The specific molecular structure of “this compound” is not detailed in the available literature.

Chemical Reactions Analysis

Benzothiazole derivatives can undergo a variety of chemical reactions. For instance, they can be combined with 1,3,4-oxadiazole via Mannich reaction under conventional heating and improved microwave irradiations. The specific chemical reactions involving “this compound” are not detailed in the available literature.

Scientific Research Applications

Synthesis and Biological Evaluation

Researchers have developed highly diastereoselective synthesis methods for novel benzothiazole-substituted β-lactam hybrids, starting from (benzo[d]thiazol-2-yl)phenol as an available precursor. These compounds were evaluated for their antimicrobial activities against a broad spectrum of Gram-positive and Gram-negative bacterial strains. Some compounds showed moderate activities, and their hemolytic activity and mammalian cell toxicity surveys indicated potential medical applications (Alborz et al., 2018).

Antimicrobial Screening

Another study focused on the synthesis of new series of thiazolyl pyrazole and benzoxazole compounds, characterized by spectral and analytical data. These compounds were screened for their antibacterial activities, demonstrating effectiveness against various bacterial strains. This research highlights the antimicrobial potential of benzothiazole derivatives (Landage et al., 2019).

Anti-mycobacterial Applications

The benzo[d]thiazol-2-yl(piperazin-1-yl)methanone scaffold has been identified as a new anti-mycobacterial chemotype. Structurally diverse benzo[d]thiazole-2-carboxamides were prepared and assessed for their potential anti-tubercular activity in vitro against the Mycobacterium tuberculosis H37Rv strain. Several compounds showed promising anti-mycobacterial potential with low cytotoxicity, highlighting their therapeutic index and potential for further development (Pancholia et al., 2016).

Mechanism of Action

Target of Action

Compounds with similar structures, such as benzothiazole derivatives, have been reported to exhibit anti-tubercular activity . They have been discussed against the target DprE1 in search of a potent inhibitor with enhanced anti-tubercular activity .

Mode of Action

Benzothiazole derivatives have been reported to interact with their targets, leading to changes that result in their biological activity .

Biochemical Pathways

Benzothiazole derivatives have been synthesized through various synthetic pathways including diazo-coupling, knoevenagel condensation, biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions etc .

Result of Action

Benzothiazole derivatives have been reported to exhibit various biological activities, such as anticancer, antiviral, antiparkison, antimicrobial, and anti-inflammatory activities .

Action Environment

The synthesis of similar compounds has been reported to be influenced by factors such as reaction time, reaction conditions, and the use of environmentally friendly solvents .